Cas no 66464-83-3 (5-cyclopropyl-1,3,4-thiadiazole-2-thiol)

5-Cyclopropyl-1,3,4-thiadiazole-2-thiol is a heterocyclic compound featuring a thiadiazole core substituted with a cyclopropyl group and a thiol moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thiol group provides a versatile handle for further functionalization, while the cyclopropyl ring enhances steric and electronic properties, potentially improving stability and bioactivity. Its utility spans agrochemical and medicinal chemistry, where it may serve as a precursor for biologically active molecules. The compound’s well-defined structure and functional group compatibility make it a reliable choice for researchers developing novel thiadiazole-based derivatives.

5-cyclopropyl-1,3,4-thiadiazole-2-thiol structure

66464-83-3 structure

Product Name:5-cyclopropyl-1,3,4-thiadiazole-2-thiol

CAS No:66464-83-3

MF:C₅H₆N₂S₂

MW:158.244537830353

CID:964057

PubChem ID:14837632

Update Time:2025-10-15

5-cyclopropyl-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazole-2(3H)-thione, 5-cyclopropyl-
- 5-cyclopropyl-2,3-dihydro-1,3,4-thiadiazole-2-thione
- 66464-83-3
- SCHEMBL7017932
- SCHEMBL9852494
- 1,3,4-Thiadiazole-2(3H)-thione, 5-cyclopropyl-
- 5-CYCLOPROPYL-3H-1,3,4-THIADIAZOLE-2-THIONE
- 5-cyclopropyl-1,3,4-thiadiazole-2-thiol
- EN300-96860
- 5-cyclopropyl-1,3,4-thiadiazole-2(3h)-thione
- AT18954
- Inchi： 1S/C5H6N2S2/c8-5-7-6-4(9-5)3-1-2-3/h3H,1-2H2,(H,7,8)
- InChI Key： QYZVMNRXWUVKNE-UHFFFAOYSA-N
- SMILES： S1C(NN=C1C1CC1)=S

Computed Properties

Exact Mass: 157.99724055g/mol
Monoisotopic Mass: 157.99724055g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 81.8Å²

5-cyclopropyl-1,3,4-thiadiazole-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B427280-10mg	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3		10mg	$ 50.00	2022-06-07
TRC	B427280-50mg	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3		50mg	$ 160.00	2022-06-07
TRC	B427280-100mg	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3		100mg	$ 275.00	2022-06-07
Enamine	EN300-96860-0.05g	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3	95%	0.05g	$66.0	2023-06-08
Enamine	EN300-96860-0.1g	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3	95%	0.1g	$98.0	2023-06-08
Enamine	EN300-96860-0.25g	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3	95%	0.25g	$142.0	2023-06-08
Enamine	EN300-96860-0.5g	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3	95%	0.5g	$271.0	2023-06-08
Enamine	EN300-96860-1.0g	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3	95%	1g	$371.0	2023-06-08
Enamine	EN300-96860-2.5g	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3	95%	2.5g	$726.0	2023-06-08
Enamine	EN300-96860-5.0g	5-cyclopropyl-1,3,4-thiadiazole-2-thiol	66464-83-3	95%	5g	$1075.0	2023-06-08